MCTR3
MCTR3
Maresin conjugates in tissue regeneration 3 (MCTR3) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is converted to MCTR1 (Item No. 17007) by glutathione S-transferase Mu 4 or leukotriene C4 synthase, then to MCTR2 (Item No. 17008) by γ-glutamyl transferase, and to MCTR3 by dipeptidase. MCTR3 accelerates tissue regeneration in planaria (1 and 100 nM) approximately as potently as MCTR2 and more potently than MCTR1. Pretreatment with MCTR3 prior to E. coli administration in mice reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR3 selectively reduces the amount of the eicosanoids PGD2 (Item No. 12010), PGE2 (Item No. 14010), PGF2α (Item No. 16010), and TXB2 (Item No. 19030) in the exudate.
Brand Name:
Vulcanchem
CAS No.:
1784701-63-8
VCID:
VC0161860
InChI:
InChI=1S/C25H37NO5S/c1-2-3-4-5-11-14-17-22(27)23(32-20-21(26)25(30)31)18-15-12-9-7-6-8-10-13-16-19-24(28)29/h3-4,6-7,9-15,18,21-23,27H,2,5,8,16-17,19-20,26H2,1H3,(H,28,29)(H,30,31)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t21?,22-,23+/m0/s1
SMILES:
O[C@@H](C/C=CC/C=CCC)[C@H](SC[C@H](N)C(O)=O)/C=C/C=C/C=CC/C=CCCC(O)=O
Molecular Formula:
C25H37NO5S
Molecular Weight:
463.6
MCTR3
CAS No.: 1784701-63-8
Reference Standards
VCID: VC0161860
Molecular Formula: C25H37NO5S
Molecular Weight: 463.6
| CAS No. | 1784701-63-8 |
|---|---|
| Product Name | MCTR3 |
| Molecular Formula | C25H37NO5S |
| Molecular Weight | 463.6 |
| Standard InChI | InChI=1S/C25H37NO5S/c1-2-3-4-5-11-14-17-22(27)23(32-20-21(26)25(30)31)18-15-12-9-7-6-8-10-13-16-19-24(28)29/h3-4,6-7,9-15,18,21-23,27H,2,5,8,16-17,19-20,26H2,1H3,(H,28,29)(H,30,31)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t21?,22-,23+/m0/s1 |
| Standard InChIKey | GIIVKOKEBBFSDI-FTVGPXKWSA-N |
| SMILES | O[C@@H](C/C=CC/C=CCC)[C@H](SC[C@H](N)C(O)=O)/C=C/C=C/C=CC/C=CCCC(O)=O |
| Description | Maresin conjugates in tissue regeneration 3 (MCTR3) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is converted to MCTR1 (Item No. 17007) by glutathione S-transferase Mu 4 or leukotriene C4 synthase, then to MCTR2 (Item No. 17008) by γ-glutamyl transferase, and to MCTR3 by dipeptidase. MCTR3 accelerates tissue regeneration in planaria (1 and 100 nM) approximately as potently as MCTR2 and more potently than MCTR1. Pretreatment with MCTR3 prior to E. coli administration in mice reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR3 selectively reduces the amount of the eicosanoids PGD2 (Item No. 12010), PGE2 (Item No. 14010), PGF2α (Item No. 16010), and TXB2 (Item No. 19030) in the exudate. |
| Synonyms | 13-cysteinyl-14-hydroxy-Docosahexaenoic Acid;Maresin Conjugates in Tissue Regeneration 3;Maresin Sulfido Conjugate 3 |
| Reference | 1.Serhan, C.N. Novel pro-resolving lipid mediators in inflammation are leads for resolution physiology. Nature 510(7503), 92-101 (2014). |
| Last Modified | Aug 20 2021 |
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